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Compound of Interest

Compound Name: pVEC (Cadherin-5)

Cat. No.: B12401722 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential guidance on the

proper disposal of pVEC (Cadherin-5), a crucial peptide in cell adhesion and vascular biology

research. Adherence to these procedures will help maintain a safe laboratory environment and

ensure compliance with regulatory standards.

Safety and Hazard Information
Based on available safety data sheets (SDS), pVEC (Cadherin-5) peptide itself is generally not

classified as a hazardous substance.[1] However, it is crucial to recognize that solutions

containing pVEC or related antibody preparations may contain other hazardous materials, such

as sodium azide, which is often used as a preservative.[2] One safety data sheet for an

antibody to VE-cadherin/CD144 describes the product as "Toxic!" due to the presence of a

"pharmaceutically active ingredient" and notes it can be a moderate to severe irritant to the skin

and eyes.

Therefore, it is imperative to handle all materials containing pVEC with standard laboratory

precautions.
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Before proceeding with disposal, ensure you are equipped with the appropriate personal

protective equipment.

PPE Item Specification

Gloves Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses or goggles

Lab Coat Standard laboratory coat

Avoid inhalation of any aerosols or dust and prevent contact with skin and eyes.[1] In case of

accidental contact, follow these first-aid measures:

Eye Contact: Immediately flush eyes with copious amounts of water.

Skin Contact: Wash the affected area thoroughly with soap and water.

Inhalation: Move to a well-ventilated area with fresh air.

Ingestion: Rinse mouth with water. Do not induce vomiting.

In all cases of exposure, seek medical attention if symptoms persist.[1]

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the safe disposal of pVEC
(Cadherin-5) and associated materials. This process is designed to be straightforward and to

minimize environmental impact and health risks.
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pVEC (Cadherin-5) Disposal Workflow

Review Safety Data Sheet (SDS): Always consult the specific SDS for the pVEC product you

are using. Pay close attention to any listed hazardous components, such as preservatives or

solvents.

Wear Appropriate PPE: Before handling any waste, put on your gloves, safety glasses, and

lab coat.

Decontaminate Liquid Waste:

For solutions containing pVEC, especially those with biological components,

decontamination is a critical step.
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A common and effective method is to treat the liquid waste with a final concentration of

10% bleach and allow it to sit for at least 30 minutes.

Alternatively, autoclaving the liquid waste is also a suitable decontamination method.

Decontaminate Solid Waste:

Solid waste includes items such as pipette tips, centrifuge tubes, and gloves that have

come into contact with pVEC.

These items should be collected in a designated biohazard bag.

The sealed biohazard bag should then be autoclaved to ensure complete

decontamination.

Dispose of Liquid Waste:

After decontamination, the treated liquid waste can typically be disposed of down the drain

with copious amounts of water, in accordance with local and institutional regulations.

Always verify your institution's specific policies on chemical and biological waste disposal.

Dispose of Solid Waste:

Once autoclaved, the decontaminated biohazard bag containing the solid waste can be

disposed of in the regular laboratory trash, unless institutional policies dictate otherwise.

Important Considerations:

Local Regulations: Disposal procedures must always comply with local, state, and federal

regulations.[3] Consult your institution's Environmental Health and Safety (EHS) department

for specific guidelines.

Product Formulation: The disposal method may need to be adjusted based on the specific

formulation of the pVEC product. For instance, if the peptide is dissolved in a hazardous

solvent, the disposal of the solvent must follow appropriate chemical waste procedures.

By following these guidelines, you can ensure the safe and responsible disposal of pVEC
(Cadherin-5) and contribute to a secure and compliant laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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